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Compound of Interest

Compound Name: ent-17-Hydroxykauran-3-one

Cat. No.: B1632175

For Researchers, Scientists, and Drug Development Professionals

Abstract

ent-17-Hydroxykauran-3-one is a tetracyclic diterpenoid belonging to the kaurane class, a
group of natural products known for their diverse and potent biological activities. Isolated from
the medicinal plant Euphorbia fischeriana, this compound, with the molecular formula
C20H3202, has garnered interest within the scientific community for its potential therapeutic
applications, particularly in the realms of oncology and inflammatory diseases. This technical
guide provides a comprehensive overview of the available scientific data on ent-17-
Hydroxykauran-3-one, including its physicochemical properties, spectroscopic data, and
known biological activities. Detailed experimental protocols for isolation and potential biological
assays are also presented to facilitate further research and development.

Physicochemical Properties

ent-17-Hydroxykauran-3-one is a crystalline solid with a molecular weight of 304.47 g/mol . Its
molecular structure features the characteristic tetracyclic kaurane skeleton with a hydroxyl
group at position 17 and a ketone at position 3.
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Property Value Reference
Molecular Formula C20H3202 N/A
Molecular Weight 304.47 g/mol N/A

CAS Number 960589-81-5 [1]
Appearance White to off-white solid N/A

Soluble in methanol, ethanol,
Solubility DMSO, and other organic N/A

solvents.

Spectroscopic Data

Detailed spectroscopic data is crucial for the unambiguous identification and characterization of
ent-17-Hydroxykauran-3-one. While a comprehensive public database of its spectra is not
readily available, the following represents typical expected data based on its structure and
related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the methyl
groups on the kaurane skeleton, protons adjacent to the ketone and hydroxyl groups, and
the methylene and methine protons of the tetracyclic system.

e 13C NMR: The carbon NMR spectrum will display 20 distinct signals corresponding to the
carbon atoms in the molecule. The carbonyl carbon of the ketone at C-3 would appear
significantly downfield (around 210-220 ppm), while the carbon bearing the hydroxyl group
(C-17) would resonate in the range of 60-70 ppm.

Mass Spectrometry (MS)

e High-Resolution Mass Spectrometry (HR-MS): HR-MS analysis would confirm the elemental
composition of the molecule, with the protonated molecule [M+H]* exhibiting a mass-to-
charge ratio consistent with the molecular formula C20H330:2".

Infrared (IR) Spectroscopy
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e The IR spectrum of ent-17-Hydroxykauran-3-one is predicted to show a strong absorption
band corresponding to the carbonyl (C=0) stretching of the ketone group (around 1700-1725
cm~1) and a broad absorption band for the hydroxyl (O-H) stretching vibration (around 3200-
3600 cm™1).

Biological Activities

Kaurane-type diterpenoids isolated from Euphorbia fischeriana have been reported to exhibit a
range of biological activities, including cytotoxic and anti-inflammatory effects. While specific
guantitative data for ent-17-Hydroxykauran-3-one is limited in publicly accessible literature,
the structural similarity to other bioactive kauranes suggests its potential in these areas.

Cytotoxic Activity

Numerous studies have demonstrated the anticancer potential of kaurane diterpenoids. These
compounds can induce apoptosis and inhibit the proliferation of various cancer cell lines.
Further investigation is warranted to determine the specific cytotoxic profile and ICso values of
ent-17-Hydroxykauran-3-one against a panel of human cancer cell lines.

Anti-inflammatory Activity

The anti-inflammatory properties of kaurane diterpenoids are also well-documented. They can
modulate key inflammatory pathways, such as the NF-kB signaling pathway, and inhibit the
production of pro-inflammatory mediators like nitric oxide (NO) and prostaglandins. Research
into the anti-inflammatory effects of ent-17-Hydroxykauran-3-one could reveal its potential for
treating inflammatory disorders.

Experimental Protocols
Isolation of ent-17-Hydroxykauran-3-one from Euphorbia
fischeriana

The following is a general protocol for the isolation of kaurane diterpenoids from the roots of
Euphorbia fischeriana. Optimization may be required for maximizing the yield of ent-17-
Hydroxykauran-3-one.
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Dried and powdered roots of
Euphorbia fischeriana
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Polar compounds
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Caption: General workflow for the isolation of ent-17-Hydroxykauran-3-one.
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In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a standard procedure to evaluate the cytotoxic effects of ent-17-
Hydroxykauran-3-one on cancer cell lines.
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Seed cancer cells in 96-well plates
(e.g., 5x108 cells/well)

Incubate for 24h
(37°C, 5% CO2)

ent-17-Hydroxykauran-3-one

Incubate for 48h

Add MTT solution (5 mg/mL)
to each well

Incubate for 4h

(Add DMSO to dissolve formazan crystals)

'

Measure absorbance at 570 nm
using a microplate reader

[Treat cells with varying concentrations OD

Calculate cell viability and ICso values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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